3-[3-(Methylsulfanyl)-1H-1,2,4-triazol-5-yl]pyridine

• CAS No.: 62564-92-5
• Molecular Formula: C8H8N4S
• Molecular Weight: 192.24 g/mol
• IUPAC Name: 3-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)pyridine
• InChI: InChI=1S/C8H8N4S/c1-13-8-10-7(11-12-8)6-3-2-4-9-5-6/h2-5H,1H3,(H,10,11,12)
• InChI Key: OKXLMEUFCCENLQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NNC(=N1)C2=CN=CC=C2

Description

3-[3-(Methylsulfanyl)-1H-1,2,4-triazol-5-yl]pyridine is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20 g (0.100 mol) of 65 and 7.5 g (0.150 mol) of potassium hydroxide in 100 ml of water was mixed with a solution of 10 ml (0.160 mol) of methyl iodide in 100 ml of ether. After addition of 1 g of tetrabutylammonium hydrogen sulphate the mixture was stirred overnight at room temperature. The ether phase was separated and the aqueous phase extracted with 3×100 ml of ether. The combined organic phases were dried over magnesium sulphate. Removal of the solvent in vacuo gave a colorless solid, 66. Yield: 17.0 g (0.089 mol, 89%).